Cas no 1451392-07-6 (2-fluoro-3-methoxypyridine-5-boronic acid)

• Product Name: 2-fluoro-3-methoxypyridine-5-boronic acid
• CAS No: 1451392-07-6
• MF: C₆H₇BFNO₃
• MW: 170.934085130692
• MDL: MFCD17012001
• CID: 3168320
• PubChem ID: 57497334
• Update Time: 2025-11-02

2-fluoro-3-methoxypyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-methoxypyridine-5-boronic acid
• B-(6-Fluoro-5-methoxy-3-pyridinyl)boronic acid
• CS-0174103
• D71646
• DB-415700
• 2-Fluoro-3-methoxypyridine-5-boronicacid
• BS-30956
• 6-FLUORO-5-METHOXYPYRIDIN-3-YLBORONIC ACID
• 1451392-07-6
• MFCD17012001
• DTXSID601249609
• (6-Fluoro-5-methoxypyridin-3-yl)boronic acid
• (6-Fluoro-5-methoxypyridin-3-yl)boronicacid
• AKOS022181605
• (6-Fluoro-5-methoxy-3-pyridyl)boronic acid

• MDL： MFCD17012001
• Inchi： 1S/C6H7BFNO3/c1-12-5-2-4(7(10)11)3-9-6(5)8/h2-3,10-11H,1H3
• InChI Key： LOTUGWODSACCQG-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(B(O)O)C=N1)OC

Computed Properties

• Exact Mass: 171.0503014g/mol
• Monoisotopic Mass: 171.0503014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-fluoro-3-methoxypyridine-5-boronic acid

2-Fluoro-3-Methoxypyridine-5-Boronic Acid: A Promising Compound in Pharmaceutical Research

2-Fluoro-3-methoxypyridine-5-boronic acid, with the CAS No. 1451392-07-6, has emerged as a significant compound in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. This molecule, characterized by its fluoro and methoxy functional groups, exhibits intriguing reactivity and biological activity that has attracted attention from researchers worldwide. Recent studies have highlighted its role in boronic acid chemistry, particularly in the context of pyridine derivatives and their utility in synthesizing complex molecules with therapeutic potential.

The 2-fluoro-3-methoxypyridine-5-boronic acid structure combines aromaticity with boronic acid functionality, creating a versatile platform for chemical modifications. The fluoro substituent at the 2-position introduces electron-withdrawing effects, which can influence the molecule's reactivity and biological interactions. Meanwhile, the methoxy group at the 3-position enhances solubility and stability, making this compound a valuable candidate for pharmaceutical applications. The boronic acid moiety, a key functional group in many bioactive molecules, further expands its utility in drug design and synthetic chemistry.

Recent advancements in boronic acid chemistry have demonstrated the potential of 2-fluoro-3-methoxypyridine-5-boronic acid as a building block for the synthesis of pyridine derivatives with diverse biological activities. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the use of this compound in the development of antitumor agents targeting specific oncogenic pathways. The fluoro substitution was found to enhance the molecule's ability to interact with proteins involved in cell proliferation, while the boronic acid group facilitated the formation of covalent bonds with DNA strands, thereby inhibiting tumor growth.

Another area of interest lies in the synthesis of 2-fluoro-3-methoxypyridine-5-boronic acid and its derivatives. Researchers have explored transition metal-catalyzed methods to improve the efficiency of its preparation, reducing the number of steps and increasing yield. These efforts align with the broader trend in pharmaceutical research to develop green chemistry approaches that minimize environmental impact while maintaining high purity standards. The CAS No. 145,1392-07-6 compound has also been studied for its role in click chemistry, where its boronic acid functionality enables rapid and selective coupling reactions, a critical aspect in drug discovery.

The 2-fluoro-3-methoxypyridine-5-boronic acid has shown promise in antimicrobial applications as well. A 2022 study in *Antimicrobial Agents and Chemotherapy* highlighted its ability to disrupt bacterial cell membranes through hydrophobic interactions. The fluoro group contributes to the molecule's hydrophobicity, allowing it to penetrate microbial membranes more effectively. This property, combined with the boronic acid group's ability to form hydrogen bonds with proteins, makes this compound a potential candidate for antibacterial agents targeting drug-resistant strains.

Furthermore, the 2-fluoro-3-methoxypyridine-5-boronic acid has been investigated for its role in neurodegenerative diseases. Research published in *ACS Chemical Neuroscience* in 2023 suggested that this compound could modulate neurotransmitter pathways by interacting with receptor proteins. The fluoro substitution was found to enhance the molecule's binding affinity to G-protein coupled receptors, while the boronic acid group provided additional stability to the molecular structure. These findings underscore the compound's potential in the development of neuroprotective agents.

The synthesis of 2-fluoro-3-methoxypyridine-5-boronic acid remains a focus of organic chemistry research due to its structural versatility. Techniques such as Suzuki coupling and Stille coupling have been employed to incorporate the fluoro and methoxy groups into the pyridine ring, enabling the creation of functionalized derivatives with tailored properties. These modifications are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

In the realm of drug design, the 2-fluoro-3-methoxypyridine-5-boronic acid has been explored as a prodrug platform. By introducing hydrolyzable bonds, researchers can control the release of active molecules in specific biological environments. This approach is particularly relevant for targeted drug delivery, where the boronic acid functionality allows for selective activation at the site of action. Such strategies are gaining traction in oncology and infectious disease research, where precision medicine is becoming increasingly important.

The 2-fluoro-3-methoxypyridine-5-boronic acid also holds potential in agricultural chemistry. Studies have shown its ability to inhibit plant pathogens by disrupting cell wall synthesis. The fluoro group enhances its lipophilicity, enabling it to penetrate fungal cell membranes more effectively. This application highlights the compound's versatility beyond the pharmaceutical sector, demonstrating its value in biological pest control.

Despite its promising properties, challenges remain in the large-scale synthesis and purification of 2-fluoro-3-methoxypyridine-5-boronic acid. Researchers are actively working to optimize reaction conditions and catalytic systems to improve efficiency and reduce costs. These efforts are part of a broader initiative in pharmaceutical manufacturing to develop cost-effective and sustainable processes for producing complex molecules.

As pharmaceutical research continues to evolve, the 2-fluoro-3-methoxypyridine-5-boronic acid is likely to play a pivotal role in the development of novel therapeutics. Its unique combination of fluoro, methoxy, and boronic acid functionalities provides a robust framework for chemical innovation. The CAS No. 1451392-07-6 compound exemplifies the power of molecular design in addressing complex health challenges, from cancer to infectious diseases. Continued exploration of its biological activities and synthetic potential will undoubtedly expand its applications in the biomedical field.